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Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of StickyCat Cl, a water-soluble olefin metathesis catalyst. The following procedures are

designed to ensure laboratory safety and operational efficiency.

Chemical and Physical Properties
StickyCat Cl is a ruthenium-based catalyst with the following properties:

Property Value

Chemical Formula C₃₅H₄₈Cl₃N₃ORu[1]

Molecular Weight 734.20 g/mol [1]

CAS Number 1452227-72-3[1]

Appearance Green powder[1]

Solubility

Soluble in water and chlorinated organic

solvents. Insoluble in non-polar organic

solvents.[1]

Personal Protective Equipment (PPE)
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Due to the lack of a specific Safety Data Sheet (SDS) for StickyCat Cl, the following PPE

recommendations are based on general safety protocols for handling ruthenium-based

catalysts.

Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or neoprene gloves.

Body Protection A standard laboratory coat.

Respiratory Protection
Use in a well-ventilated area or a chemical fume

hood to avoid inhalation of the powder.

Handling and Storage
Handling: StickyCat Cl is reported to be stable for handling in the air.[1] However, as a

precaution, it is advisable to handle the solid material in a chemical fume hood to minimize

inhalation risk.

Storage: For long-term storage (greater than one week), it is recommended to store StickyCat
Cl under an inert gas atmosphere in a cold, dark place (2-8 °C).[1]

Experimental Workflow: General Procedure for
Olefin Metathesis
The following is a generalized workflow for a typical olefin metathesis reaction using StickyCat
Cl. Specific substrate and reaction conditions will require optimization.
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Reaction Setup

Reaction

Work-up and Purification

Weigh StickyCat Cl in a vial

Add StickyCat Cl solution to the reaction flask

Dissolve substrate in a suitable solvent (e.g., Dichloromethane)

Add the substrate solution to a reaction flask under inert atmosphere

Stir the reaction mixture at the desired temperature

Monitor reaction progress by TLC or GC/LC-MS

Quench the reaction

Upon completion

Extract the aqueous phase with an organic solvent to remove the catalyst

Dry the organic phase and concentrate in vacuo

Purify the product by column chromatography

Click to download full resolution via product page

Caption: Generalized workflow for an olefin metathesis reaction using StickyCat Cl.
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Disposal Plan
As StickyCat Cl is a ruthenium-based catalyst, all waste materials should be treated as

hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect any solid waste contaminated with StickyCat Cl (e.g., weighing paper,

gloves, silica gel from purification) in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: The aqueous phase from the reaction work-up, which contains the dissolved

catalyst, should be collected in a separate, labeled hazardous waste container for aqueous

ruthenium waste. Organic solvent waste should be collected separately.

Disposal Pathway: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office. Do not dispose of any material containing

StickyCat Cl down the drain. The high value of ruthenium may make it a candidate for

precious metal recovery programs; consult with your EHS office for specific procedures.

Logical Relationship for Safe Handling
The following diagram illustrates the logical flow of considerations for the safe handling of

StickyCat Cl.
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Handling StickyCat Cl

Assess Hazards
(Ruthenium-based, powdered solid)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Follow Handling Procedures
(Use in fume hood, avoid inhalation)

Follow Storage Procedures
(2-8 °C, under inert gas)

Execute Disposal Plan
(Segregate waste, contact EHS)

Safe Laboratory Practice

Click to download full resolution via product page

Caption: Logical flow for the safe handling of StickyCat Cl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
StickyCat Cl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6289728#personal-protective-equipment-for-
handling-stickycat-cl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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